Cas no 2580214-15-7 (3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid
• CAS No: 2580214-15-7
• MF: C₁₆H₁₃F₂NO₅
• MW: 337.274931669235
• CID: 5659648
• PubChem ID: 165887881
• Update Time: 2025-05-21

3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723273
• 2580214-15-7
• 3-{[(benzyloxy)carbonyl]amino}-4-(difluoromethoxy)benzoic acid
• 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid

• Inchi： 1S/C16H13F2NO5/c17-15(18)24-13-7-6-11(14(20)21)8-12(13)19-16(22)23-9-10-4-2-1-3-5-10/h1-8,15H,9H2,(H,19,22)(H,20,21)
• InChI Key： DGNNSBYHHXTJIK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 337.07617884g/mol
• Monoisotopic Mass: 337.07617884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid (CAS No. 2580214-15-7)

3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid (CAS No. 2580214-15-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and benzyloxycarbonylamino functional groups, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and bioactive molecules. Its molecular structure combines a benzoic acid core with strategically placed substituents, making it a valuable intermediate for synthesizing more complex therapeutic agents.

The growing interest in fluorinated compounds like 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug discovery. Researchers are increasingly exploring the role of difluoromethoxy groups in improving the pharmacokinetic properties of drug candidates. This compound's CAS No. 2580214-15-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In the context of AI-driven drug discovery, 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid has been identified as a promising scaffold for virtual screening and molecular docking studies. Its structural features align with the Lipinski's Rule of Five, a key criterion for orally active drugs, making it a candidate for further optimization. The compound's benzyloxycarbonylamino moiety also offers versatility in chemical modifications, enabling the development of targeted therapies for various diseases.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing environmentally friendly practices, 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid could serve as a model for designing efficient synthetic routes with minimal waste. Its CAS No. 2580214-15-7 is often referenced in studies focusing on atom economy and catalytic processes, highlighting its alignment with global sustainability goals.

From a commercial perspective, the demand for high-purity intermediates like 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid is on the rise, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers frequently list this compound under its CAS No. 2580214-15-7 to cater to researchers seeking reliable building blocks for their projects. Quality control and scalability are critical considerations, ensuring consistent performance in downstream applications.

In summary, 3-{(benzyloxy)carbonylamino}-4-(difluoromethoxy)benzoic acid (CAS No. 2580214-15-7) represents a multifaceted compound with broad implications for drug discovery, sustainable chemistry, and industrial applications. Its unique structural attributes and compatibility with AI-driven approaches position it as a valuable asset in the evolving landscape of pharmaceutical research. As scientific advancements continue, this compound is likely to remain a focal point for innovation and exploration.